Cas no 1485148-28-4 (2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol)

• Product Name: 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol
• CAS No: 1485148-28-4
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 5180452
• PubChem ID: 65315313
• Update Time: 2025-05-25

2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-Bromophenyl)ethylamino]propane-1,3-diol
• 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol

• Inchi： 1S/C11H16BrNO2/c1-8(13-11(6-14)7-15)9-3-2-4-10(12)5-9/h2-5,8,11,13-15H,6-7H2,1H3
• InChI Key： QGZDHISOERTSEP-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=CC(Br)=C1)C)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol

Recent Advances in the Study of 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol (CAS: 1485148-28-4)

The compound 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol (CAS: 1485148-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenyl and diol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key findings in recent literature is the compound's role as a potential modulator of neurotransmitter systems. Researchers have identified its affinity for specific receptors in the central nervous system, suggesting possible applications in neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol exhibits selective binding to serotonin and dopamine receptors, which could pave the way for novel treatments for depression and Parkinson's disease.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory and anticancer properties. A recent preclinical study highlighted its ability to inhibit the NF-κB signaling pathway, a critical mediator of inflammation and cancer progression. These findings, published in the European Journal of Pharmacology, suggest that 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol could serve as a lead compound for developing new anti-inflammatory and anticancer agents.

The synthesis and optimization of 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of this compound with higher yields and purity, as detailed in a 2024 article in Organic & Biomolecular Chemistry. These improvements are crucial for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps, with particular emphasis on in vivo studies to evaluate its safety and efficacy. The results of these studies will be critical for advancing 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol toward clinical trials.

In conclusion, 2-{1-(3-bromophenyl)ethylamino}propane-1,3-diol (CAS: 1485148-28-4) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and recent advancements in synthesis underscore its potential as a therapeutic agent. Future research will likely focus on elucidating its mechanisms of action and optimizing its clinical applicability.